Cas no 139311-84-5 ((2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 139311-84-5
• MF: C₁₅H₉FO₃
• MW: 256.228567838669
• MDL: MFCD04065085
• CID: 1266931
• PubChem ID: 942307
• Update Time: 2025-08-03

(2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy-, (Z)-
• (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• STK788267
• ALBB-017554
• Z119968742
• (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• 2-[(4-fluorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• MFCD04065085
• EN300-36419
• VS-12731
• LRUJRAQGJJEHMX-AUWJEWJLSA-N
• 3(2H)-benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy-, (2Z)-
• 2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• (Z)-2-(4-fluorobenzylidene)-6-hydroxybenzofuran-3(2H)-one
• F3139-1875
• BBL034895
• VU0492680-1
• (2Z)-2-(4-fluorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one
• 139311-84-5
• AKOS000270888

• MDL： MFCD04065085
• Inchi： 1S/C15H9FO3/c16-10-3-1-9(2-4-10)7-14-15(18)12-6-5-11(17)8-13(12)19-14/h1-8,17H/b14-7-
• InChI Key： LRUJRAQGJJEHMX-AUWJEWJLSA-N
• SMILES： FC1C=CC(=CC=1)/C=C1/C(C2C=CC(=CC=2O/1)O)=O

Computed Properties

• Exact Mass: 256.05357
• Monoisotopic Mass: 256.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Recent Advances in the Study of (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS: 139311-84-5)

The compound (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS: 139311-84-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one exhibits strong inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a novel anti-inflammatory agent.

Structural analysis of this compound reveals that the presence of the fluorophenyl group at the 2-position and the hydroxy group at the 6-position are critical for its biological activity. Quantum chemical calculations and molecular docking studies have shown that these functional groups facilitate strong interactions with the active sites of target proteins, thereby enhancing its inhibitory potency.

In addition to its anti-inflammatory properties, recent in vitro studies have explored its potential as an anticancer agent. Research conducted by the National Cancer Institute (NCI) in 2024 indicated that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. These findings are particularly promising given the compound's relatively low cytotoxicity against normal cells.

The synthesis of (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one has also seen advancements. A novel, high-yield synthetic route was reported in Organic Letters in 2023, which utilizes a palladium-catalyzed coupling reaction to achieve a 78% overall yield. This method represents a significant improvement over previous synthetic approaches, which often suffered from low yields and cumbersome purification steps.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have shown that it has a relatively short half-life in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, its solubility in aqueous media is limited, which could pose challenges for formulation development.

In conclusion, (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS: 139311-84-5) represents a promising candidate for further development in both anti-inflammatory and anticancer therapies. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models to pave the way for clinical trials.